Cas no 1352495-02-3 (6'-Chloro-5'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine)

• Product Name: 6'-Chloro-5'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine
• CAS No: 1352495-02-3
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 5713184
• PubChem ID: 102542429
• Update Time: 2023-10-17

6'-Chloro-5'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 1352495-02-3
• 6'-Chloro-5'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine
• 6-Chloro-5-methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl
• 2,3'-Bipyridine, 6'-chloro-3,4,5,6-tetrahydro-5'-methyl-

• Inchi： 1S/C11H13ClN2/c1-8-6-9(7-14-11(8)12)10-4-2-3-5-13-10/h6-7H,2-5H2,1H3
• InChI Key： HDCVZYDKKQVWLN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1CCCCN=1

Computed Properties

• Exact Mass: 208.0767261g/mol
• Monoisotopic Mass: 208.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 320.8±42.0 °C(Predicted)
• pka: 5.74±0.20(Predicted)